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Compound of Interest

Compound Name: 1,1,1-Trinitropropane

Cat. No.: B15490958

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving field of energetic materials, the quest for novel compounds with enhanced
performance and safety characteristics is paramount. 1,1,1-Trinitropropane, a member of the
aliphatic nitro compound family, presents itself as a potential energetic plasticizer for use in
solid propellants and explosive formulations. This guide provides a comparative analysis of
1,1,1-Trinitropropane against established energetic plasticizers, namely Nitroglycerin (NG)
and Butanetriol trinitrate (BTTN). Due to a lack of extensive peer-reviewed studies on 1,1,1-
Trinitropropane's application in energetic formulations, this comparison is based on its known
physical and chemical properties, theoretical performance estimations, and established data for
NG and BTTN.

Data Presentation: A Comparative Overview

The following tables summarize the key physical, chemical, and estimated energetic properties
of 1,1,1-Trinitropropane in comparison to Nitroglycerin and Butanetriol trinitrate.

Table 1: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15490958?utm_src=pdf-interest
https://www.benchchem.com/product/b15490958?utm_src=pdf-body
https://www.benchchem.com/product/b15490958?utm_src=pdf-body
https://www.benchchem.com/product/b15490958?utm_src=pdf-body
https://www.benchchem.com/product/b15490958?utm_src=pdf-body
https://www.benchchem.com/product/b15490958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15490958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

1,1,1-

Butanetriol

Property . Nitroglycerin (NG) .
Trinitropropane trinitrate (BTTN)
Molecular Formula CsHsN30s CsHsN30s9 C4H7N30s9
Molecular Weight (
179.09 227.09 241.12
g/mol )
Density (g/cm?3) ~1.538 1.59 1.52
Oxygen Balance (%) -44.67 +3.52 -13.27
Physical State Liquid Oily Liquid Viscous Liquid

Table 2: Energetic and Performance Properties (Theoretical and Experimental)

Property

1,1,1-
Trinitropropane
(Estimated)

Nitroglycerin (NG)

Butanetriol
trinitrate (BTTN)

Heat of Formation
(kJ/mol)

Not available in

literature

-370.3

-493.7

Detonation Velocity
(m/s)

Not available in

literature

7700

7600

Impact Sensitivity (J)

Expected to be
moderate

0.2 (very sensitive)

2.5 (sensitive)

Friction Sensitivity (N)

Not available in

literature

2 (very sensitive)

120 (sensitive)

Note: The energetic properties for 1,1,1-Trinitropropane are largely theoretical and require

experimental validation.

Experimental Protocols: Evaluating Energetic

Plasticizers
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The evaluation of a novel energetic plasticizer like 1,1,1-Trinitropropane would involve a
series of standardized experimental protocols to determine its performance and safety
characteristics within a propellant formulation.

1. Synthesis and Characterization: The synthesis of 1,1,1-Trinitropropane typically involves
the nitration of a suitable propane derivative. Characterization would be performed using
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform
Infrared (FTIR) spectroscopy, and elemental analysis to confirm the molecular structure and

purity.

2. Thermal Analysis: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis
(TGA) are crucial for determining the thermal stability of the plasticizer. These tests identify the
decomposition temperature, an important factor in the safety and storage life of the energetic
material.

3. Sensitivity Testing: Impact and friction sensitivity are determined using standardized drop-
weight and friction apparatuses (e.g., BAM fallhammer and friction tester). These tests are
critical for assessing the handling safety of the compound.

4. Propellant Formulation and Curing: The energetic plasticizer is incorporated into a solid
propellant formulation, typically containing a binder (e.g., HTPB), an oxidizer (e.g., Ammonium
Perchlorate), and a metallic fuel (e.g., Aluminum). The mixture is then cured to form a solid
propellant grain.

5. Mechanical Properties Testing: The mechanical properties of the cured propellant, such as
tensile strength, elongation at break, and Young's modulus, are measured using a universal
testing machine. These properties are vital for the structural integrity of the rocket motor.

6. Ballistic Performance Evaluation: The specific impulse, a measure of the efficiency of the
propellant, is determined through static firing tests of a small rocket motor. The burning rate of
the propellant is also measured as a function of pressure.

Mandatory Visualization: Experimental Workflow
and Logical Relationships
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The following diagrams, generated using the DOT language, illustrate the key experimental
workflows for evaluating an energetic plasticizer.

Propellant Formulation & Testing

Ballistic Performance Evaluation

Propellant Formulation Curing Q;echanical Properties Testing

Synthesis & Characterization Safety & Stability Analysis

Synthesis of 1,1,1-Trinitropropane }—b{ Purification }—»

Structural Characterization (NMR, FTIR) }—b{ Sensitivity Testing (Impact, Friction)

\

Thermal Analysis (DSC, TGA)

Click to download full resolution via product page

Caption: Experimental workflow for the evaluation of a novel energetic plasticizer.
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« To cite this document: BenchChem. [A Comparative Analysis of 1,1,1-Trinitropropane as an
Energetic Plasticizer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15490958#peer-reviewed-studies-on-1-1-1-

trinitropropane-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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